
Health and safety considerations for tert-Butanol
in the lab

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butanol

Cat. No.: B103910 Get Quote

An In-depth Technical Guide to the Health and Safety of tert-Butanol in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of

tert-Butanol (TBA) in a laboratory setting. Adherence to these guidelines is crucial for ensuring

a safe working environment and minimizing potential risks to personnel.

Chemical and Physical Properties
tert-Butanol, also known as 2-methyl-2-propanol, is a colorless, volatile liquid or crystalline

solid with a camphor-like odor.[1][2] It is miscible with water.[3] Understanding its physical and

chemical properties is fundamental to its safe handling.
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Property Value References

CAS Number 75-65-0 [3][4]

Molecular Formula C₄H₁₀O [4]

Molecular Weight 74.12 g/mol [4]

Appearance
Colorless liquid or crystalline

solid
[1]

Odor Camphor-like [2][5]

Boiling Point 83 °C (181.4 °F) [3][5]

Melting/Freezing Point 25 - 25.5 °C (77 - 77.9 °F) [5]

Vapor Pressure 36 mbar @ 20 °C [3]

Vapor Density 2.55 - 2.6 (air=1) [6]

Specific Gravity 0.775 - 0.786 g/cm³ [3][5]

Water Solubility Miscible [2][3]

pH 7 (at 20°C) [7]

Flammability and Fire Hazards
tert-Butanol is a highly flammable liquid and vapor, posing a significant fire hazard in the

laboratory.[1][8] Vapors are heavier than air and may travel to a source of ignition and flash

back.[1][3] Containers may explode when heated.[1][3]

Parameter Value References

Flash Point 11 °C (51.8 °F) - Closed Cup [3][5]

Autoignition Temperature 470 - 490 °C (878 - 914 °F) [3][5]

Flammable/Explosive Limits LEL: 2.4% UEL: 8.0% [3][9]

NFPA 704 Rating
Health: 2, Flammability: 3,

Instability: 0
[1][5]
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam,

or water spray.[1][3] Water may be ineffective in fighting fires but can be used to cool fire-

exposed containers.[1]

Hazardous Combustion Products: Fire produces poisonous gases, including carbon monoxide

(CO), carbon dioxide (CO₂), and isobutylene.[1][3]

Health Hazards and Toxicology
tert-Butanol can affect the body if it is inhaled, ingested, or comes into contact with the skin.[1]

[10] It is irritating to the skin, eyes, and respiratory system.[1][8][11]

Routes of Exposure and Effects:

Inhalation: Harmful if inhaled.[4][8] Can cause nose and throat irritation, coughing, and

wheezing.[1] High concentrations may lead to central nervous system depression with

symptoms like headache, dizziness, drowsiness, confusion, and passing out.[1][12]

Skin Contact: Causes skin irritation.[11] Prolonged or repeated contact can lead to drying,

cracking, and redness.[1] It can be absorbed through the skin.[1]

Eye Contact: Causes serious eye irritation.[4][8]

Ingestion: May cause nausea, vomiting, and diarrhea.[1]

Toxicological Data:

The single-dose systemic toxicity of tert-butanol is considered low.[11][13]

Metric Value Species References

LD₅₀ (Oral) 2743 - 3500 mg/kg Rat [5][12]

LD₅₀ (Oral) 3559 mg/kg Rabbit [9][12]

LD₅₀ (Dermal) >2000 mg/kg Rabbit [3][14]

LC₅₀ (Inhalation) >31 mg/L/4h Rat [3]
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Carcinogenicity and Other Chronic Effects:

tert-Butanol is not classifiable as a human carcinogen (ACGIH A4).[12][14]

It is not considered a genotoxin and does not have specific effects on reproduction or

development.[11][13]

Target organs for toxicity have been identified as the kidney in male rats and the urinary

bladder in both rats and mice.[11][13]

Long-term exposure may affect the liver and kidneys.[1]

Occupational Exposure Limits
To ensure worker safety, several organizations have established occupational exposure limits

for tert-Butanol.

Organization Limit Value

OSHA (PEL) 8-hr TWA 100 ppm (300 mg/m³)[1][15]

ACGIH (TLV) 8-hr TWA 100 ppm[1]

NIOSH (REL) 10-hr TWA 100 ppm (300 mg/m³)[1][2][15]

NIOSH (STEL) 15-min 150 ppm (450 mg/m³)[1][2][15]

NIOSH (IDLH) 1,600 ppm[1][15]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit; STEL: Short-Term Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.

Experimental Protocols
General Protocol for Handling and Use
This protocol outlines the essential steps for safely handling tert-Butanol in a laboratory

setting.
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Caption: General workflow for safely handling tert-Butanol.

Protocol for Quantitative Risk Assessment
A quantitative risk assessment for the use of tert-Butanol involves evaluating the level of

exposure in relation to established occupational exposure limits (OELs). This is a simplified

representation of the logic involved.

Identify the Task: Define the specific laboratory procedure involving tert-Butanol.

Estimate Exposure: Determine the potential airborne concentration of tert-Butanol based on

the quantity used, duration of the task, and existing ventilation. Air monitoring may be

necessary for accurate assessment.

Compare with OELs: Compare the estimated exposure level to the OSHA PEL, ACGIH TLV,

and NIOSH REL.

Determine Risk Level:

Low Risk: Exposure is well below all OELs. Standard operating procedures and PPE are

sufficient.

Medium Risk: Exposure approaches or may intermittently exceed OELs. Enhanced

controls are required.

High Risk: Exposure consistently exceeds OELs. The task should not proceed without

significant changes to engineering controls or procedures.

Engineering and Personal Protective Equipment
(PPE)
Engineering Controls

Ventilation: Use in a well-ventilated area. Local exhaust ventilation, such as a chemical fume

hood, is essential to keep airborne concentrations below exposure limits.[5]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower

in close proximity to the workstation.[5]
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Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment.[16]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. The following diagram illustrates the decision-

making process for PPE selection.
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Body Protection

Hand Protection

Eye/Face Protection

Respiratory Protection

Task: Handling tert-Butanol

Standard Lab Coat

Chemical Resistant Gloves
(e.g., Butyl, Nitrile)

Chemical Resistant Apron/Gown

Chemical Safety Goggles Risk of Splashing?Face Shield (in addition to goggles)

Adequate Ventilation?
(e.g., Fume Hood)

Not Required if in Fume Hood
and Below OELs

Air-Purifying Respirator (APR)
with Organic Vapor Cartridges

Approaching IDLH Levels
or Emergency?Supplied-Air Respirator (SCBA)

No

Yes Potential to Exceed OELs?

No

Yes No

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.
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Eye/Face Protection: Wear chemical safety goggles.[1][16] A face shield should be worn in

addition to goggles when there is a risk of splashing.[1]

Skin Protection: Wear appropriate protective gloves (e.g., Butyl, Nitrile) and clothing to

prevent skin contact.[1][17] An impervious lab coat or apron is recommended.[16]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved respirator.[1] For concentrations >100 ppm, a full

facepiece air-purifying respirator with organic vapor cartridges is recommended. For higher

concentrations or unknown levels, a supplied-air respirator should be used.[1]

Handling and Storage
Handling: Wash hands thoroughly after handling.[5] Ground and bond containers when

transferring material to prevent static discharge.[5][16] Use only non-sparking tools.[3][8]

Keep away from heat, sparks, open flames, and other ignition sources.[5][8]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5]

Store in a designated flammables area with tightly closed containers.[5][16] Protect from

sunlight.[8]

Spills, First Aid, and Disposal
Spill Response
A systematic approach is necessary to safely manage a tert-Butanol spill.
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Spill Occurs

Evacuate Immediate Area
& Alert Others

Remove All Ignition Sources

Ventilate the Area

Assess Spill Size

Small Spill

Minor & Controllable
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Contain spill with inert absorbent material
(sand, earth, vermiculite)

Contact Emergency Response Team
(e.g., EHS)
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Caption: Workflow for responding to a tert-Butanol spill.
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Procedure: Evacuate personnel and control entry to the area.[1] Remove all sources of

ignition.[3] For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in

a sealed container for disposal.[3][5] Use non-sparking tools.[5] Prevent entry into sewers.[1]

First Aid Measures
Inhalation: Remove the person to fresh air. If breathing has stopped, begin artificial

respiration. Seek immediate medical attention.[1][3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin with large

amounts of water.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting.[18] Rinse mouth with water. If the person is conscious,

give one or two glasses of water to drink. Seek immediate medical attention.[4][18]

Disposal
Dispose of tert-Butanol and contaminated materials as hazardous waste.[1] Follow all federal,

state, and local regulations.[19][20] Do not dispose of it in sewers.[1] Surplus and non-

recyclable solutions should be offered to a licensed disposal company.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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